Cas no 107077-73-6 (L-Cysteine,N-acetyl-S-[(2E)-3-chloro-2-propen-1-yl]-)

• Product Name: L-Cysteine,N-acetyl-S-[(2E)-3-chloro-2-propen-1-yl]-
• CAS No: 107077-73-6
• MF: C₈H₁₂ClNO₃S
• MW: 237.703780174255
• CID: 232134
• PubChem ID: 6442953
• Update Time: 2025-04-19

L-Cysteine,N-acetyl-S-[(2E)-3-chloro-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-[(2E)-3-chloro-2-propen-1-yl]-
• L-Cysteine,N-acetyl-S-(3-chloro-2-propenyl)-, (E)-
• L-Cysteine,N-acetyl-S-[(2E)-3-chloro-2-propenyl]- (9CI)
• trans-N-Acetyl-S-(3-chloropropenyl-2)-L-cysteine
• 107077-73-6
• L-Cysteine, N-acetyl-S-(3-chloro-2-propenyl)-, (E)-

• Inchi： 1S/C8H12ClNO3S/c1-6(11)10-7(8(12)13)5-14-4-2-3-9/h2-3,7H,4-5H2,1H3,(H,10,11)(H,12,13)/b3-2+/t7-/m0/s1
• InChI Key： HTIMWNVASRHSBX-AIYRYJHASA-N
• SMILES： Cl/C=C/CSC[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 237.022642
• Monoisotopic Mass: 237.022642
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7
• XLogP3: 0.7

Experimental Properties

• Density: 1.316
• Boiling Point: 487.9°C at 760 mmHg
• Flash Point: 248.9°C
• Refractive Index: 1.546